Cas no 81561-05-9 (2,6-dichloro-4-methyl-1,3-benzothiazole)

• Product Name: 2,6-dichloro-4-methyl-1,3-benzothiazole
• CAS No: 81561-05-9
• MF: C₈H₅Cl₂NS
• MW: 218.102998495102
• MDL: MFCD04971826
• CID: 986892
• PubChem ID: 2049875
• Update Time: 2025-10-24

2,6-dichloro-4-methyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-4-methyl-1,3-benzothiazole
• 2,6-dichloro-4-methylbenzo[d]thiazole
• EN300-237785
• Benzothiazole, 2,6-dichloro-4-methyl- (9CI)
• AMY26872
• DTXSID50365959
• AKOS005208117
• SCHEMBL1196608
• 81561-05-9
• F1910-0023
• BENZOTHIAZOLE, 2,6-DICHLORO-4-METHYL-
• DB-274769
• 2,6-dichloro-4-methyl-1,3-benzothiazole

• MDL： MFCD04971826
• Inchi： 1S/C8H5Cl2NS/c1-4-2-5(9)3-6-7(4)11-8(10)12-6/h2-3H,1H3
• InChI Key： GEJWHNRJIJINEQ-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C(C)=C1)N=C(S2)Cl

Computed Properties

• Exact Mass: 216.9519757g/mol
• Monoisotopic Mass: 216.9519757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2,6-dichloro-4-methyl-1,3-benzothiazole

Recent Advances in the Study of 2,6-Dichloro-4-methyl-1,3-benzothiazole (CAS: 81561-05-9) in Chemical and Biomedical Research

The compound 2,6-dichloro-4-methyl-1,3-benzothiazole (CAS: 81561-05-9) has recently garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This heterocyclic compound, characterized by its benzothiazole core with chloro and methyl substituents, has been explored for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have focused on elucidating its mechanism of action and optimizing its pharmacological profile for therapeutic use.

One of the key areas of investigation has been the antimicrobial potential of 2,6-dichloro-4-methyl-1,3-benzothiazole. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). The study highlighted the compound's ability to disrupt bacterial cell membrane integrity, leading to cell lysis. Furthermore, molecular docking simulations revealed strong interactions with bacterial efflux pump proteins, suggesting a potential role in overcoming antibiotic resistance.

In the realm of oncology, recent research has explored the anticancer properties of this compound. A preclinical study conducted by researchers at the National Cancer Institute (NCI) in 2024 reported that 2,6-dichloro-4-methyl-1,3-benzothiazole exhibited selective cytotoxicity against several cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. The compound was found to induce apoptosis via the mitochondrial pathway, as evidenced by increased caspase-3 activity and cytochrome c release. These findings position it as a promising candidate for further development as an anticancer agent.

Another notable advancement is the exploration of 2,6-dichloro-4-methyl-1,3-benzothiazole in neurodegenerative disease research. A 2024 study in *ACS Chemical Neuroscience* investigated its neuroprotective effects in models of Alzheimer's disease. The compound demonstrated the ability to inhibit amyloid-beta aggregation and reduce oxidative stress in neuronal cells, suggesting potential therapeutic applications for neurodegenerative disorders. These results have spurred interest in developing derivatives with improved blood-brain barrier permeability.

From a chemical synthesis perspective, recent work has focused on optimizing the production of 2,6-dichloro-4-methyl-1,3-benzothiazole. A 2023 paper in *Organic Process Research & Development* described a novel, scalable synthesis route with improved yield (85%) and reduced environmental impact through the use of greener solvents. This advancement addresses previous challenges in large-scale production, paving the way for more extensive pharmacological evaluation.

Looking forward, researchers are particularly interested in the structure-activity relationship (SAR) of 2,6-dichloro-4-methyl-1,3-benzothiazole derivatives. Computational chemistry approaches, including quantitative structure-activity relationship (QSAR) modeling, are being employed to predict and design analogs with enhanced potency and reduced toxicity. These efforts are expected to yield new chemical entities with optimized therapeutic profiles in the coming years.

In conclusion, the growing body of research on 2,6-dichloro-4-methyl-1,3-benzothiazole (CAS: 81561-05-9) underscores its potential as a versatile scaffold in medicinal chemistry. With demonstrated activities across multiple therapeutic areas and ongoing efforts to improve its pharmacological properties, this compound represents an exciting area of investigation in chemical and biomedical research. Future studies will likely focus on clinical translation of these findings and the development of novel derivatives with enhanced therapeutic potential.